Cas no 2091716-55-9 (2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 2091716-55-9
• MF: C₉H₁₄ClF₂NO
• MW: 225.663368701935
• CID: 5721688
• PubChem ID: 121201106
• Update Time: 2025-06-11

2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091716-55-9
• AKOS026709104
• F1907-4643
• 2-chloro-1-[3-(difluoromethyl)piperidin-1-yl]propan-1-one
• 2-chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
• 1-Propanone, 2-chloro-1-[3-(difluoromethyl)-1-piperidinyl]-
• 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C9H14ClF2NO/c1-6(10)9(14)13-4-2-3-7(5-13)8(11)12/h6-8H,2-5H2,1H3
• InChI Key： OEGLNYMYIAWNBY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC(C(F)F)C1)=O

Computed Properties

• Exact Mass: 225.0731981g/mol
• Monoisotopic Mass: 225.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±27.0 °C(Predicted)
• pka: -2.09±0.40(Predicted)

Additional information on 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one

Introduction to 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 2091716-55-9)

2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one, with the CAS number 2091716-55-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted piperidines and has a unique chemical structure that includes a chloro group, a difluoromethylated piperidine ring, and a ketone functional group. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical formula of 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one is C₉H₁₃ClF₂O, and its molecular weight is approximately 208.65 g/mol. The compound is characterized by its high chemical stability and solubility in organic solvents, which facilitates its use in various experimental settings. The presence of the chloro and difluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for drug discovery and development.

In recent years, the study of fluorinated compounds has gained significant traction due to their potential in enhancing the pharmacological properties of drugs. Fluorine atoms can improve the metabolic stability, lipophilicity, and bioavailability of molecules, thereby enhancing their therapeutic efficacy. The difluoromethyl group in 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one is particularly noteworthy as it can influence the compound's binding affinity to target proteins and receptors.

The piperidine ring is a common structural motif in many bioactive molecules, including several approved drugs. Piperidines are known for their ability to modulate various biological processes, such as neurotransmission, inflammation, and cell signaling. The substitution of the piperidine ring with a difluoromethyl group in 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one introduces additional complexity and functionality, which can be exploited for designing more potent and selective therapeutic agents.

The ketone functional group in 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one adds another layer of reactivity and versatility to the molecule. Ketones are known for their ability to form hydrogen bonds and participate in various chemical reactions, which can be advantageous in drug design. For instance, the ketone group can serve as a hydrogen bond acceptor or donor, influencing the compound's interactions with biological targets.

The synthesis of 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. For example, transition metal-catalyzed reactions have been successfully employed to introduce the difluoromethyl group into the piperidine ring with high selectivity.

In terms of biological activity, preliminary studies have shown that 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one exhibits promising pharmacological properties. It has been reported to have potent inhibitory effects on specific enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders such as diabetes and obesity. Additionally, the compound has demonstrated anti-inflammatory properties in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one. Early results from preclinical studies have been encouraging, with the compound showing good pharmacokinetic profiles and low toxicity levels. However, further research is needed to fully understand its mechanism of action and potential side effects.

The development of new drugs often involves extensive structure–activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In this context, researchers are exploring various analogs of 2-Chloro-1-(3-(difluoromethyl)piperidin-1-y l)propan - 1 - one , including modifications to the chloro group, difluoromethyl group, and piperidine ring. These efforts aim to identify lead compounds with enhanced therapeutic properties that can advance through clinical development.

In conclusion, 2-Chloro - 1 - (3 - (difluoro methyl )pip er idine - 1 - yl )prop an - 1 - one (CAS No. 2091716 - 55 - 9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure combines elements that enhance its pharmacological properties, making it an attractive candidate for further investigation. As research progresses, it is likely that this compound will contribute valuable insights into drug discovery and development processes.